Iodo-PEG3-Azide
Overview
Description
Iodo-PEG3-Azide is a versatile, high-purity chemical compound that contains an iodine atom, a polyethylene glycol (PEG) spacer with three ethylene glycol units, and an azide functional group . It plays a crucial role in bioconjugation techniques, particularly in click chemistry reactions .
Molecular Structure Analysis
The molecular formula of Iodo-PEG3-Azide is C8H16IN3O3 . It has a molecular weight of 329.14 . The structure contains an iodine atom, a PEG spacer with three ethylene glycol units, and an azide functional group .Chemical Reactions Analysis
The azide group in Iodo-PEG3-Azide can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The iodide is a very good leaving group for nucleophilic substitution reactions .Physical And Chemical Properties Analysis
Iodo-PEG3-Azide is a colorless to yellow oil . It is soluble in water and polar organic solvents . The hydrophilic PEG spacer increases its solubility in aqueous media .Scientific Research Applications
Bioconjugation Reagents
Iodo-PEG3-Azide is used as a bioconjugation reagent . It contains a highly reactive iodide functional group that can alkylate a variety of C-, O-, N-, S-centered, and other nucleophiles .
Click Chemistry
The azide group in Iodo-PEG3-Azide participates in click chemistry reactions . Click chemistry is a type of chemical reaction that joins small units together in a wide variety of materials under mild conditions.
Fast Alkylation
Organic iodides, like the one in Iodo-PEG3-Azide, are roughly an order of magnitude more active than bromides and four orders of magnitude more active than chlorides in S N 2 reactions . This means that the same alkylation will take 10x less time with iodide than with bromide .
Hydrophilic Linker
Iodo-PEG3-Azide acts as a moderately long hydrophilic linker . The hydrophilic PEG spacer increases solubility in aqueous media .
Drug Delivery Systems
In pharmaceutical R&D, Iodo-PEG3-Azide plays a crucial role in the creation of targeted drug delivery systems . Its azide group facilitates the formation of stable covalent bonds with alkyne-containing molecules .
Protein or Peptide Modification
Iodo-PEG3-Azide is used to modify proteins or peptides . The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage .
Non-cleavable Linker for Bio-conjugation
Iodo-PEG3-Azide is a non-cleavable linker for bio-conjugation . It contains a Azide group and a X (F, Cl, Br, I) group linked through a linear PEG chain .
Nucleophilic Substitution Reactions
The iodide in Iodo-PEG3-Azide is a very good leaving group for nucleophilic substitution reactions . This property makes it a valuable tool in the synthesis of complex molecules.
Mechanism of Action
Target of Action
Iodo-PEG3-Azide is primarily used in bioconjugation techniques, particularly in click chemistry reactions . Its azide group facilitates the formation of stable covalent bonds with alkyne-containing molecules . This allows researchers to create targeted drug delivery systems, modify proteins or peptides, and develop novel pharmaceuticals .
Mode of Action
Iodo-PEG3-Azide contains iodide and azide moieties . The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The iodide is a very good leaving group for nucleophilic substitution reactions . This means that the iodide can be replaced by a nucleophile, a molecule that donates an electron pair to form a covalent bond .
Biochemical Pathways
The azide group of Iodo-PEG3-Azide can participate in nucleophilic substitution reactions . This property allows it to be used in the synthesis of various organic compounds . In addition, the azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . This reaction is often used in the creation of targeted drug delivery systems, protein or peptide modifications, and the development of novel pharmaceuticals .
Pharmacokinetics
The hydrophilic PEG spacer in Iodo-PEG3-Azide increases its solubility in aqueous media . This property can enhance the bioavailability of the compound, allowing it to be more readily absorbed and distributed within the body . .
Result of Action
The primary result of Iodo-PEG3-Azide’s action is the formation of stable covalent bonds with alkyne-containing molecules . This enables the creation of targeted drug delivery systems, the modification of proteins or peptides, and the development of novel pharmaceuticals .
Action Environment
The action of Iodo-PEG3-Azide is influenced by environmental factors such as temperature and pH. For instance, the compound is typically stored at -20°C . Changes in these conditions could potentially affect the stability and efficacy of Iodo-PEG3-Azide.
Future Directions
properties
IUPAC Name |
1-azido-2-[2-[2-(2-iodoethoxy)ethoxy]ethoxy]ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16IN3O3/c9-1-3-13-5-7-15-8-6-14-4-2-11-12-10/h1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFRYEFKWTSOFBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCOCCI)N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16IN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Iodo-PEG3-Azide | |
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